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Compound of Interest

Compound Name:
2-Chloro-5-(2-

methoxyphenyl)pyrimidine

CAS No.: 1267009-84-6

Cat. No.: B1406099

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Chloro-5-(2-methoxyphenyl)pyrimidine, a key intermediate in medicinal chemistry and

materials science. The structural elucidation of this molecule is paramount for ensuring purity,

confirming identity, and understanding its chemical behavior. This document will delve into the

theoretical and practical aspects of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared

(IR) spectroscopy, and Mass Spectrometry (MS) as they apply to this specific compound. While

a dedicated experimental spectrum for this exact molecule is not publicly available, this guide

will provide predicted data based on the analysis of structurally similar compounds and

established spectroscopic principles, offering a robust framework for researchers in the field.

Molecular Structure and Spectroscopic Relevance
2-Chloro-5-(2-methoxyphenyl)pyrimidine possesses a unique electronic and structural

arrangement, with a halogenated pyrimidine ring coupled to a methoxy-substituted phenyl

group. This combination of an electron-deficient pyrimidine and an electron-rich phenyl ring

gives rise to distinct spectroscopic signatures. Understanding these signatures is crucial for

reaction monitoring, quality control, and the rational design of new derivatives.
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Caption: Molecular structure of 2-Chloro-5-(2-methoxyphenyl)pyrimidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules,

providing detailed information about the carbon-hydrogen framework.

Experimental Protocol for NMR Data Acquisition
Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for

optimal resolution.

Sample Preparation:

Dissolve 5-10 mg of 2-Chloro-5-(2-methoxyphenyl)pyrimidine in approximately 0.6 mL of

a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

Ensure the sample is free of particulate matter.

¹H NMR Spectroscopy Parameters:

Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

Spectral Width (SW): A range of -2 to 12 ppm is generally adequate.

Number of Scans (NS): 16 to 64 scans are typically sufficient.

Relaxation Delay (D1): 1-2 seconds.

Acquisition Time (AQ): 2-4 seconds.

¹³C NMR Spectroscopy Parameters:

Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30') is used to simplify the

spectrum and enhance sensitivity.[1]

Spectral Width (SW): A range of 0 to 200 ppm is typically used.[1]
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Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans

(e.g., 1024 or more) is required.[1]

Relaxation Delay (D1): 2-5 seconds.[1]

Predicted ¹H NMR Spectral Data
The expected ¹H NMR spectrum will show distinct signals for the pyrimidine and phenyl

protons. The chemical shifts are influenced by the electronic effects of the chloro and methoxy

substituents.

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

H4, H6 (Pyrimidine) 8.5 - 8.8 s -

H3' (Phenyl) 7.3 - 7.5 m -

H4' (Phenyl) 7.0 - 7.2 m -

H5' (Phenyl) 7.0 - 7.2 m -

H6' (Phenyl) 7.3 - 7.5 m -

-OCH₃ 3.8 - 4.0 s -

Note: The protons on the pyrimidine ring (H4 and H6) are chemically equivalent in some related

structures, leading to a singlet. However, the bulky phenyl group may induce some

differentiation. The phenyl protons will exhibit complex splitting patterns (m, multiplet) due to

their proximity and coupling with each other.

Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule.
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

C2 (Pyrimidine) 160 - 165

C4, C6 (Pyrimidine) 155 - 160

C5 (Pyrimidine) 125 - 130

C1' (Phenyl) 128 - 132

C2' (Phenyl) 155 - 160

C3' (Phenyl) 110 - 115

C4' (Phenyl) 120 - 125

C5' (Phenyl) 128 - 132

C6' (Phenyl) 120 - 125

-OCH₃ 55 - 60

Note: The chemical shifts are influenced by the electronegativity of the attached atoms and the

overall electronic distribution in the rings. The carbon attached to the chlorine (C2) and the

oxygen (C2') will be significantly downfield.

NMR Acquisition Workflow

Sample Preparation
(5-10 mg in 0.6 mL solvent)

¹H NMR Acquisition
(zg30, 16-64 scans)

¹³C NMR Acquisition
(zgpg30, >1024 scans)

Data Processing
(FT, Phasing, Baseline Correction)

Spectral Analysis
(Peak Picking, Integration, Assignment)

Click to download full resolution via product page

Caption: A generalized workflow for NMR data acquisition and analysis.
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Experimental Protocol for IR Data Acquisition
Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation:

Solid Sample (KBr Pellet): Mix a small amount of the sample with dry potassium bromide

(KBr) and press it into a thin pellet.

Solid Sample (ATR): Place a small amount of the solid sample directly on the Attenuated

Total Reflectance (ATR) crystal.

Data Acquisition:

Record the spectrum typically in the range of 4000-400 cm⁻¹.

Acquire a background spectrum of the empty sample holder (or pure KBr pellet) and subtract

it from the sample spectrum.

Predicted IR Spectral Data
The IR spectrum of 2-Chloro-5-(2-methoxyphenyl)pyrimidine is expected to show

characteristic absorption bands for the aromatic rings and the ether linkage.
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Wavenumber (cm⁻¹) Vibration Type Functional Group

3100 - 3000 C-H stretch Aromatic

2950 - 2850 C-H stretch -OCH₃

1600 - 1450 C=C and C=N stretch Aromatic rings

1250 - 1200 C-O-C stretch (asymmetric) Aryl ether

1050 - 1000 C-O-C stretch (symmetric) Aryl ether

800 - 700 C-Cl stretch Chloro group

Note: The fingerprint region (below 1500 cm⁻¹) will contain a complex pattern of peaks that is

unique to the molecule.[2]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming its identity.

Experimental Protocol for MS Data Acquisition
Instrumentation: A mass spectrometer, often coupled with a chromatographic system like Gas

Chromatography (GC-MS) or Liquid Chromatography (LC-MS). Electron Impact (EI) or

Electrospray Ionization (ESI) are common ionization techniques.

Sample Preparation:

GC-MS: Dissolve the sample in a volatile organic solvent.

LC-MS/ESI-MS: Dissolve the sample in a solvent compatible with the mobile phase (e.g.,

methanol or acetonitrile).

Data Acquisition:

Acquire the mass spectrum over a suitable m/z (mass-to-charge ratio) range.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://abjar.vandanapublications.com/index.php/ojs/article/download/89/225?inline=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


For high-resolution mass spectrometry (HRMS), precise mass measurements can confirm

the elemental composition.

Predicted MS Data
Molecular Ion Peak (M⁺):

The molecular formula of 2-Chloro-5-(2-methoxyphenyl)pyrimidine is C₁₁H₉ClN₂O.

The calculated monoisotopic mass is approximately 220.04 g/mol .

Due to the presence of chlorine, the molecular ion will appear as a characteristic isotopic

pattern: an M⁺ peak and an M+2 peak with a relative intensity ratio of approximately 3:1.

Key Fragmentation Patterns:

Loss of a chlorine atom (-Cl).

Loss of a methoxy group (-OCH₃).

Loss of a methyl radical from the methoxy group (-CH₃).

Fragmentation of the pyrimidine or phenyl rings.
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2-Chloro-5-(2-methoxyphenyl)pyrimidine
(C11H9ClN2O)

Ionization
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Molecular Ion
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m/z ~220, 222 (3:1)
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Other Fragments
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Caption: A simplified schematic of the expected mass spectrometry fragmentation pathway.

Conclusion
This technical guide provides a detailed prediction of the NMR, IR, and MS spectroscopic data

for 2-Chloro-5-(2-methoxyphenyl)pyrimidine. The presented protocols and expected spectral

features offer a valuable resource for researchers working with this compound and its analogs.

The synergistic use of these three spectroscopic techniques allows for an unambiguous

structural confirmation, which is a critical step in any chemical research and development

endeavor. While the data presented is predictive, it is grounded in established spectroscopic

principles and data from closely related molecules, providing a high degree of confidence in its

utility.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1406099/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-2-chloro-5-2-methoxyphenyl-pyrimidine-a-technical-guide
https://www.benchchem.com/product/b1406099/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-chloro-5-2-methoxyphenyl-pyrimidine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Gomes, P. A. T. M., et al. (2021). 2-Chloro-4,6-bis{(E)-3-methoxy-4-[(4-

methoxybenzyl)oxy]styryl}pyrimidine: Synthesis, Spectroscopic and Computational

Evaluation. Molbank, 2021(4), M1276. Available at: [Link]

SpectraBase. (n.d.). 2-Chloro-5-fluoro-N-(2-methoxyphenyl)-4-pyrimidinamine. Available at:

[Link]

Inam, M., & Uddin, R. (2023). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A
Comprehensive Review. Journal of Chemical Reviews, 5(4), 382-393.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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